Organic agriculture and organic produce are attracting increasing attention around the world. In order to explore the effects of different organic fertilizers on the volatile flavour compounds of white radishes, six experimental groups were designed as follows: no fertilizer group (CK) and conventional chemical fertilizer group (CF) as the control, pig manure organic fertilizer (PMOF), sheep manure organic fertilizer (SMOF), earthworm manure organic fertilizer (EMOF), and earthworm manure organic fertilizer with the microbial agent (EMOF+M) as the organic groups. Headspace–gas chromatography–ion mobility spectrometry (HS-GC-IMS) was used to detect the volatile flavour compounds of white radishes under six different planting conditions. A total of 26 volatile flavour compounds were identified qualitatively and the common characteristic flavour compounds of organic and conventional white radishes were determined, as well as the differences in the composition and content of volatile flavour compounds in different white radishes. The flavour fingerprint of white radish was established, and principal component analysis (PCA) clearly showed that the samples in a relatively separate space could be well-distinguished. It provided a theoretical basis for the establishment and improvement of the evaluation system of volatile flavour substances of white radish, which was of great significance in the high-quality production of white radish and the safe and sustainable development of organic vegetable industry.

A novel automated flow-cell coupled dynamic solid-phase microextraction (SPME) method was developed to study the emission of volatile fragrance compounds from fabric samples in a microchamber. Calibration curves were developed with the liquid-inner tube diffusion-film-emission (LIFE) vial technique to quantify the gas-phase concentration of nine significant volatile fragrance compounds. The linearity range for the various volatile fragrance compounds ranged from 0.001 to 37.9 mg/m3. The limit of quantitation (LOQ) for each fragrance compound was determined as ~3.6–12.1 μg/m3. Using this method, we obtained comprehensive emission curves of target volatiles to quantify the volatile emission profiles of fabric samples. Compared with traditional chamber test method procedures, this work provides a novel and automated method to allow the online monitoring of the emission of various volatiles from multiple samples in one experiment. The repeatability and sensitivity of the method are comparable to or better than existing offline techniques.

The aim of this paper was to evaluate the antidiabetic and antioxidant activities of methanolic extracts, n-hexane, dichloromethane, ethyl acetate, butanol, aqueous subextracts and essential oils of flowers, roots, leaves and aerial parts of Thymbra spicata subsp. spicata, which has been utilized in the public medicine systems of Turkey, Greece, Egypt and Rome for the treatment of asthma and bronchitis, as well as for flavour and aroma in the food industry and protection. Quantitative determination of secondary metabolites in the most effective samples of the plant was also analysed by LC–MS/MS. Moreover, the chemical composition of essential oils of different parts of the plant was analysed via GC-FID and GC/MS. The main constituents in the flower, leaf and aerial part were found to be carvacrol (75.6%), γ-terpinene (10.5%), carvacrol (73.3%), γ-terpinene (9.5%), p-cymene (8.6%), carvacrol (76.1.8%) and p-cymene (7.3%), respectively. Quinic acid, caffeic acid, vanillic acid, naringin, hesperidin and rosmarinic acid were measured in four ethyl acetate subextracts, and rosmarinic acid was found to have the highest amount in the flower subextract with a value of 48095.1083 ng/mL. The ethyl acetate extract of flowers showed the best activity with a 326 ± 12 μg/mL IC50 value, while the standard acarbose IC50 value was 4143 ± 243 μg/mL. It was determined that the leaf ethyl acetate extract, in particular, had a very high % inhibition value on ABTS·+ (99.137 ± 0.011% inhibition) and DPPH• (41.068 ± 0.031% inhibition). It is thought that the plant, which has been used as a spice in the kitchen for centuries by the public, can be safely used due to its high antidiabetic and antioxidant effects.

Tea tree oil (TTO) is a natural plant essential oil that has strong bactericidal properties and low toxicity. However, owing to its irritability, volatility, instability under light/oxygen and hydrophobicity, the application of TTO in pharmaceutical production technology and the food industry is limited. To overcome these problems, TTO nanoemulsions (TTONs) were prepared using a high-speed shearing method. The mean droplets size of TTON was measured. TTON droplets were observed using confocal laser scanning microscopy and analysed using a Turbiscan scanning spectrum. The most suitable nanoemulsion formula was obtained as follows: TTO content, 10% (w/w); Tw-40 content, 8% (w/w); deionised water content, 82% (w/w); shearing time, 5 minutes. The antibacterial effect of TTON was studied, and it was found that its antibacterial activity against Escherichia coli was more potent than that against Staphylococcus aureus. The antibacterial mechanism of TTON was also investigated by observing bacterial morphology using scanning electron microscopy and testing the levels of bacterial reactive oxygen species. The effect of TTON on L-02 cells was evaluated. The results showed that the cell survival rates of L-02 cells treated with TTON at 0.05-0.25 μg/μL were all >90%. At each concentration, the total apoptosis rate of L-02 cells was <10%. These results indicated the high biocompatibility and biological safety of TTON. Therefore, the preparation of TTO into a nanoemulsion can improve its bioavailability, which has positive implications for further applications of TTO.

The volatile compounds inherent to wild-type pennycress seeds were determined using solvent-assisted flavour extraction (SAFE), combined with gas chromatography-olfactometry (GC-O) and aroma extraction dilution analysis (AEDA). In this research, twenty-nine aroma-active compounds were detected via GC-O. With the aid of gas chromatography–mass spectrometry (GC-MS), retention indices, aroma descriptors and standard chemical verification, ten volatile compounds were positively identified: 2,5−/2,6-dimethyl-3-methoxypyrazine (grassy), allyl isothiocyanate (mustard, horseradish, onion), hexanal (green), (E)-2-octenal (earthy), acetic acid (sour), (E)-2-nonenal (woody), 1-octanol (grassy), 1-nonanol (green), 2-methylbutanoic acid/3-methylbutanoic acid (cheesy) and phenethyl alcohol (rose-like). By matching odour descriptions, mass spectra and retention indices, seven additional volatile compounds were tentatively identified: 1-pentanol, octanal, (E)-2-penten-1-ol, (E)-2-heptenal, (Z)-3-hexen-1-ol, (E, E)-3,5-octadien-2-one and pentanoic acid. These results provide an aroma analysis of pennycress, which can be useful in providing direction for pennycress breeding programs or tailored processing steps to eliminate the undesirable aroma components limiting the use as a food ingredient.

In this study, headspace solid-phase microextraction (HS-SPME) combined with gas chromatography-time-of-flight mass spectrometry (GC-TOFMS) was used to detect and analyse the volatile components of five samples with different degrees of fragmentation, combined with cluster analysis, orthogonal partial least squares discrimination analysis (OPLS-DA) and relative odour activity value (ROAV) analysis. The results showed that 70 volatile components were detected and identified in samples with different degrees of fragmentation. 40 were co-containing components. Cluster analysis revealed a high degree of similarity between samples B (20 mesh sieve top) and C (40 mesh sieve top), which were grouped into one category. The order of variation in the relative content of volatile components was A (unbroken) > E (120 mesh sieve top) > D (80 mesh sieve top) > B. C; the OPLS-DA analysis revealed significant differences in the volatile composition of rice samples with different degrees of fragmentation, This variation between samples is mainly due to the relative content of volatile components of 36 projections of variable importance (VIP > 1), such as ethyl butyrate, ethyl phenylacetate, and dimethyl trisulfide. A total of 12 volatile components with ROAV > 1, including ethyl hexanoate, 2-acetyl-1-pyrroline, and E-2-nonenal, were found to be the key volatile components in five samples based on their ROAV, the different degrees of crushing had a greater impact on the overall aroma of the rice, and the results can be used as a reference for further rice processors.

The leather with the long-lasting fragrance is critical for functional leather commodities but limited by poor temperature durability, low loading capacity and inferior flexural resistance. Herein, we develop a novel double-shell fragrance release system via both interfacial polymerization and freeze inducement. Osmanthus fragrance (OF) was encapsulated with polyurethane (PU) and silk fibroin (SF), the double-shell microcapsules with remarkable stability and enhanced sustained release property can be prepared. The OF@PU/SF microcapsules had well-defined spherical shape with an average diameter of 5.21 μm measured by Scanning Electron Microscopy (SEM), which was larger than the single-shell microcapsules (OF@SF) with the size of 1.70 μm. The thermogravimetric analysis (TGA) indicated that the OF loading capacity (LC) of OF@PU/SF microcapsules was 51.7%. Furthermore, the sustained release measurements by UV–vis absorption spectra clarified that 22.9% OF released from OF@PU/SF microcapsules during 30 days, lower than 36.7% of OF@SF microcapsules, much less than nearly 100% of free OF. Finally, the OF@PU/SF microcapsules were applied in leather finishing to efficiently improve the odour of the leather. The aromatic leather possessed sustained aroma with great stability enabling high temperature durability and flexural resistance property.

Evening primrose oil (EPO) is rich in linolenic acid, which has important physiological activity and attracted more and more attention. As a cold sterilization technology, irradiation is widely used in food preservation. However, the effect of irradiation on the flavour quality of EPO is unclear. The volatile aroma compounds examined by gas chromatography-mass spectrometry (GC-MS), combined with the odour activity value, are used to identify important odours in EPO. Principal component analysis (PCA), cluster heatmap analysis, and orthogonal partial least squares discriminant analysis are used to analyse the data to illustrate the impact of different radiation doses. The results show that the types and composition of volatile substances have changed, among which aldehydes have increased the most. Hexanal, (E,Z)-2,4-decadienal, and (E)-2-octenal, 1-octen-3-ol were confirmed to play an important role in the formation of the green, fast, oily, and fishy aroma profile of EPO. In addition, the cluster analysis and PCA analysis showed that the flavour of 5 and 10 kGy was similar, but it was different from that of 1 kGy. In general, after the irradiation treatment, the flavour quality of EPO deteriorates, and the content of undesirable flavour substances increases. Additionally, the potential formation pathways and mechanism of volatile compounds were discussed. The research will help us to understand the change of the violate compounds under the γ-irradiate process.

Food flavourings are often added to enhance overall flavour experience during food consumption and their use in plant-based food analogues is crucial. The flavour sensory perception is strongly mediated by flavour–food matrix interactions. Aroma molecules establish chemical and physical bonds with lipids and carbohydrates, but proteins play a pivotal role having a strong flavour binding minimizing aroma release and quenching flavour perception. Consequently, final food quality is reduced and so is consumer acceptance. Depending on the chemical structure of the flavour and the type of protein involved, the strength of the flavour–protein binding can vary. It is of great importance to understand if this interaction remains under dynamic conditions such as the oral processing during food consumption. This review aims to gain insights into the influence of the chemical structure and physicochemical features of both proteins and flavours on the binding mechanism. Moreover, the potentiality of coupling in vivo instrumental analysis with sensory methods to study flavour release in real time is explored. Elucidating the drivers of flavour interaction with, and release from, the food matrix is essential to develop flavour solutions for the new generation of plant-based food products.

Stewed mutton is popular for its nutritional and special flavour qualities. To determine the key aroma-active compounds of stewed mutton in different parts, six experimental groups (sheep fat, sheep bone, sheep brisket, sheep loin, sheep rib and sheep leg) were investigated by gas chromatography-olfactometry-mass spectrometry (GC-O-MS). Totally, 57 volatile compounds in mutton soup were identified. Of these, 22 aroma-active compounds were identified as key aroma compounds with odour activity values (OAVs) >1. The partial least squares regression (PLSR) results indicated that sheep fat (SF) was greatly related to most variables of sensory attributes, thus presented richer aroma. Among all samples, 3-hydroxy-2-butanone and (E)-2-nonenal were the major aromatic compounds they shared. There were 22 unique key aromatic compounds, including 3-methylthiopropana, (E)-2-decenal, γ-decalactone, (E)-2-octenal and hydroxyacetone, and the differences in these compounds contributed to the flavour profiles of mutton soup. Our research extends the knowledge into the flavour characteristics of different parts of mutton and provides powerful information for improving the flavour of mutton products.